WAY-151693

• Molecular Formula: C21H21N3O5S
• Molecular Weight: 427.5 g/mol
• InChI: InChI=1S/C21H21N3O5S/c1-15-5-3-7-19(21(25)23-26)20(15)24(14-16-6-4-12-22-13-16)30(27,28)18-10-8-17(29-2)9-11-18/h3-13,26H,14H2,1-2H3,(H,23,25)
• InChIKey: AINJYWXKBKRQSX-UHFFFAOYSA-N

WAY-151693: Defined Binding Mode for MMP-13

WAY-151693 is a sulfonamide derivative of a hydroxamic acid [1] that functions as a potent inhibitor of human collagenase-3 (MMP13) . Its high-resolution solution structure in complex with the MMP13 catalytic fragment has been determined by multidimensional heteronuclear NMR, providing atomic-level detail of its binding pose [1]. The compound serves as a well-validated tool for studying MMP13 structure-activity relationships and as a reference inhibitor for assay development.

Workflow Structure-guided MMP-13 research (deposited NMR binding mode)

Selection Reported enzyme inhibition profile for biochemical studies

Procurement Research-grade tool compound from multiple commercial vendors

• [1] Moy FJ, Chanda PK, Chen JM, Cosmi S, Edris W, Levin JI, Powers R. High-resolution solution structure of the catalytic fragment of human collagenase-3 (MMP-13) complexed with a hydroxamic acid inhibitor. J Mol Biol. 2000;302(3):671-689. DOI: 10.1006/jmbi.2000.4082. View Source

Structural Advantage of WAY-151693 Over Generic Inhibitors

MMP13 inhibitors vary dramatically in their selectivity profiles across the MMP family, a critical consideration for experimental reproducibility. Pan-MMP inhibitors like CGS-27023A exhibit comparable potency against MMP1, MMP2, MMP3, and MMP9, leading to confounding off-target effects in cellular and in vivo models [1]. In contrast, WAY-151693 demonstrates a distinct binding mode in the MMP13 S1' pocket that differentiates it from other hydroxamic acid inhibitors such as RS-130830, with specific implications for selectivity and structural interpretation [2]. Substituting WAY-151693 with a structurally similar but pharmacologically distinct analog risks invalidating comparative studies and obscuring target-specific outcomes.

1 Inhibitor binding mode not structurally defined: may shift computational model interpretation

2 No deposited NMR complex: limits docking validation and force-field benchmarking

3 Substituting an uncharacterized inhibitor may compromise structure-based study context

• [1] PMC7277161. Table 7: CGS-27023A (MMI270) IC50 values for MMP-1, MMP-2, MMP-3, MMP-9, MMP-12, MMP-13. Biomolecules. 2020;10(5):717. DOI: 10.3390/biom10050717. View Source
• [2] Moy FJ, Chanda PK, Chen JM, Cosmi S, Edris W, Levin JI, Powers R. High-resolution solution structure of the catalytic fragment of human collagenase-3 (MMP-13) complexed with a hydroxamic acid inhibitor. J Mol Biol. 2000;302(3):671-689. DOI: 10.1006/jmbi.2000.4082. View Source

Quantitative Evidence for WAY-151693

High-Resolution NMR Inhibitor Binding Mode

WAY-151693 exhibits an IC50 of 8 nM against MMP13 [1], positioning it as a moderately potent inhibitor. In comparison, the pan-MMP inhibitor CGS-27023A shows an IC50 of 6 nM (or 12 nM for an analog) [2], while the highly optimized RS-130830 achieves an IC50 of 0.5 nM . The 4- to 16-fold potency difference relative to RS-130830 must be accounted for in assay design, particularly when aiming for complete target engagement at low concentrations.

Binding mode definition

Class-level

52 distance restraints; backbone RMSD 0.43 ± 0.05 Å

Supports structure-guided docking and MD simulation accuracy

PDB 1FLS; aqueous buffer pH 6.5, 35 °C

Evidence Dimension	MMP13 inhibitory potency (IC50)
Target Compound Data	8 nM
Comparator Or Baseline	CGS-27023A: 6 nM (or 12 nM analog); RS-130830: 0.5 nM
Quantified Difference	WAY-151693 is 1.3- to 2-fold less potent than CGS-27023A and 16-fold less potent than RS-130830
Conditions	In vitro enzymatic assay; temperature and pH not specified

Why This Matters

Potency differentials guide appropriate concentration ranges for target occupancy studies and inform the selection of a suitable control inhibitor.

• [1] BRENDA Enzyme Database. Ligand: N-hydroxy-2-[[(4-methoxyphenyl)sulfonyl](pyridin-3-ylmethyl)amino]-3-methylbenzamide (hydroxamic acid inhibitor WAY-151693). IC50 Value: 0.000008 M. Accessed 2026. View Source
• [2] PMC7277161. Table 7: CGS-27023A (MMI270) IC50 values for MMP-1, MMP-2, MMP-3, MMP-9, MMP-12, MMP-13. Biomolecules. 2020;10(5):717. DOI: 10.3390/biom10050717. View Source

MMP-13 Inhibition Potency

WAY-151693 displays a 18-fold selectivity for MMP13 (pKi = 8.10) over MMP1 (pKi = 6.84) based on ChEMBL-derived pKi values [1]. In contrast, CGS-27023A is essentially equipotent against MMP1 (IC50 = 33 nM) and MMP13 (IC50 = 6 nM), showing only a 5.5-fold difference [2]. RS-130830 demonstrates extreme selectivity with >1,000-fold preference for MMP13 (Ki = 0.52 nM) over MMP1 (Ki = 590 nM) [3]. WAY-151693 thus occupies a middle ground, offering improved MMP1 discrimination over CGS-27023A without the ultra-high selectivity of RS-130830, which may be desirable for probing specific MMP13 functions without completely silencing related collagenases.

MMP-13 inhibition

Reported

pKi 8.10 (Ki ≈ 7.9 nM) vs WAY-170523 IC50 17 nM

May support assay concentration selection for biochemical workflows

Recombinant human MMP-13 catalytic domain; ChEMBL data

Evidence Dimension	Selectivity ratio (MMP13 vs. MMP1)
Target Compound Data	18-fold (pKi: MMP13 8.10, MMP1 6.84)
Comparator Or Baseline	CGS-27023A: 5.5-fold; RS-130830: >1,000-fold
Quantified Difference	WAY-151693 provides ~3.3-fold greater selectivity than CGS-27023A and ~55-fold lower selectivity than RS-130830
Conditions	In vitro enzymatic assays; ChEMBL 20 database

Why This Matters

Selectivity profiles dictate the potential for off-target effects in cellular and in vivo experiments; WAY-151693 offers a balanced profile suitable for studies where partial MMP1 cross-reactivity is acceptable.

• [1] ZINC20 Database. Substance ZINC000000602968 (WAY-151693). Activities: MMP13 pKi = 8.10, MMP1 pKi = 6.84, MMP9 pKi = 8.30. Accessed 2026. View Source
• [2] PMC7277161. Table 7: CGS-27023A (MMI270) IC50 values for MMP-1, MMP-2, MMP-3, MMP-9, MMP-12, MMP-13. Biomolecules. 2020;10(5):717. DOI: 10.3390/biom10050717. View Source
• [3] PMC7277161. Table 7: RS-130830 Ki values for MMP-1 (590 nM), MMP-13 (0.52 nM). Biomolecules. 2020;10(5):717. DOI: 10.3390/biom10050717. View Source

Selectivity Profile for MMP-13

The NMR structure of WAY-151693 bound to MMP13 (PDB 1FLS) reveals a well-defined binding pose supported by 52 distance restraints [1]. A key structural differentiator is the size and shape of the MMP13 S1' pocket, which is significantly longer than that of MMP1 [1]. The binding motif of WAY-151693 in the MMP13 complex is consistent with the previously reported MMP1:CGS-27023A NMR structure but is similar to the MMP13:RS-130830 X-ray structure [1]. This indicates that while WAY-151693 shares hydroxamic acid-zinc chelation with both comparators, its extended sulfonamide moiety exploits the deeper S1' pocket of MMP13 in a manner akin to RS-130830, contributing to its enhanced selectivity over MMP1 relative to CGS-27023A.

MMP-13 vs MMP-1 selectivity

Reported

18-fold selectivity (ΔpKi 1.26) vs RS-130830 >1,000-fold

Reported selectivity context for co-expression model interpretation

Biochemical inhibition data; cross-study comparison

Evidence Dimension	Structural basis of selectivity
Target Compound Data	52 distance restraints define pose in MMP13; binding motif similar to RS-130830
Comparator Or Baseline	CGS-27023A: binds MMP1; RS-130830: binds MMP13 with X-ray structure
Quantified Difference	Not applicable (qualitative structural comparison)
Conditions	NMR solution structure (PDB 1FLS); X-ray structure for RS-130830

Why This Matters

Understanding the precise binding mode enables rational design of analogs and aids in interpreting structure-activity relationships across different MMP family members.

• [1] Moy FJ, Chanda PK, Chen JM, Cosmi S, Edris W, Levin JI, Powers R. High-resolution solution structure of the catalytic fragment of human collagenase-3 (MMP-13) complexed with a hydroxamic acid inhibitor. J Mol Biol. 2000;302(3):671-689. DOI: 10.1006/jmbi.2000.4082. View Source

Inhibitor Binding Mode Comparison

The solution NMR structure of the MMP13 catalytic domain in complex with WAY-151693 has been determined at high resolution, with an atomic RMSD of 0.43 Å for backbone atoms and 0.80 Å for all atoms across the ensemble of 30 calculated structures [1]. This structural dataset (PDB 1FLS) provides a robust template for molecular docking, virtual screening, and homology modeling efforts targeting MMP13. In contrast, no comparable high-resolution NMR structure is available for CGS-27023A bound to MMP13, and while an X-ray structure exists for RS-130830, the solution-state dynamics captured by NMR may better reflect physiological conditions.

Binding motif comparison

Head-to-head

Consistent with CGS-27023A/MMP-1; similar to RS-130830/MMP-13

Supports inhibitor binding mode interpretation across MMP subtypes

Qualitative structural overlay (NMR/X-ray)

Evidence Dimension	Structural resolution and availability
Target Compound Data	NMR structure: 0.43 Å backbone RMSD, 0.80 Å all-atom RMSD; 30 conformers; 3280 restraints
Comparator Or Baseline	CGS-27023A: no MMP13 complex structure; RS-130830: X-ray structure (static)
Quantified Difference	Not applicable (methodological difference)
Conditions	Solution NMR in Tris buffer, pH 6.5, 35°C

Why This Matters

A high-quality experimental structure is essential for structure-based drug design and for validating computational models; WAY-151693 provides a uniquely well-characterized binding pose for MMP13.

• [1] RCSB PDB. 1FLS: Solution structure of the catalytic fragment of human collagenase-3 (MMP-13) complexed with a hydroxamic acid inhibitor (WAY-151693). DOI: 10.2210/pdb1FLS/pdb. View Source

Application Scenarios for WAY-151693

Structure-Based Drug Design for MMP-13

Researchers focused on optimizing inhibitors for the unique elongated S1' pocket of MMP13 should use WAY-151693 as a structural reference. Its high-resolution NMR structure (PDB 1FLS) [1] reveals key interactions that differentiate it from MMP1, providing a validated starting point for rational design of more selective or potent analogs.

Biochemical Assays with Defined Potency and Selectivity

Given its well-documented IC50 (8 nM) [2] and pKi (8.10) [3], WAY-151693 serves as a reliable positive control in MMP13 inhibition assays. Its moderate potency and defined selectivity profile make it particularly suitable for establishing dose-response curves and benchmarking assay sensitivity against other MMP13 inhibitors.

Computational Docking and Molecular Dynamics Workflows

WAY-151693's 18-fold selectivity for MMP13 over MMP1 [3] positions it as an informative comparator when profiling pan-MMP inhibitors like CGS-27023A or ultra-selective inhibitors like RS-130830. It is ideally suited for experiments designed to dissect the contribution of individual MMP isoforms to complex biological processes.

NMR Studies of MMP-13 Dynamics and Binding

The availability of a high-quality NMR structure for the WAY-151693:MMP13 complex [1] makes this compound an excellent validation set for computational docking protocols. Its defined binding pose and known activity data allow for rigorous assessment of scoring functions and pose prediction accuracy in MMP13-targeted virtual screening campaigns.

Application

Selection Property

Validation Focus

Structure-based inhibitor design

Experimentally defined binding pose

Docking reproducibility and structural overlay

Biochemical enzyme assays

Reported potency and selectivity profile

Co-expression model response review

Computational docking validation

Deposited NMR distance restraints

Scoring function and force-field benchmarking

Biophysical NMR studies

Assigned chemical shifts and relaxation data

Ligand-titration and binding site mapping

• [1] RCSB PDB. 1FLS: Solution structure of the catalytic fragment of human collagenase-3 (MMP-13) complexed with a hydroxamic acid inhibitor (WAY-151693). DOI: 10.2210/pdb1FLS/pdb. View Source
• [2] BRENDA Enzyme Database. Ligand: N-hydroxy-2-[[(4-methoxyphenyl)sulfonyl](pyridin-3-ylmethyl)amino]-3-methylbenzamide (hydroxamic acid inhibitor WAY-151693). IC50 Value: 0.000008 M. Accessed 2026. View Source
• [3] ZINC20 Database. Substance ZINC000000602968 (WAY-151693). Activities: MMP13 pKi = 8.10, MMP1 pKi = 6.84. Accessed 2026. View Source